Cas no 996-05-4 (dipropyl methylphosphonotrithioate)

dipropyl methylphosphonotrithioate structure
996-05-4 structure
Product Name:dipropyl methylphosphonotrithioate
CAS No:996-05-4
MF:C7H17PS3
MW:228.378638982773
CID:1993686
PubChem ID:70450
Update Time:2025-04-21

dipropyl methylphosphonotrithioate Chemical and Physical Properties

Names and Identifiers

    • Methylphosphonotrithioic acid dipropyl ester
    • dipropyl methylphosphonotrithioate
    • methyl-bis(propylsulfanyl)-sulfanylidene-λ<sup>5</sup>-phosphane
    • 996-05-4
    • Virginia-carolina 3-670
    • V-C 3-670
    • DTXCID30166643
    • AI3-25979
    • S,S-Dipropyl methyl phosphonotrithioate
    • ZDUNRJQMFZIUCR-UHFFFAOYSA-N
    • Phosphonotrithioic acid, methyl-, dipropyl ester
    • ENT 25,979
    • Methyl-bis(propylsulfanyl)-sulfanylidene-lambda5-phosphane
    • Dipropylester kyseliny methyltrithiofosfonove
    • DTXSID30244152
    • Dipropylester kyseliny methyltrithiofosfonove [Czech]
    • Inchi: 1S/C7H17PS3/c1-4-6-10-8(3,9)11-7-5-2/h4-7H2,1-3H3
    • InChI Key: ZDUNRJQMFZIUCR-UHFFFAOYSA-N
    • SMILES: S(CCC)P(C)(=S)SCCC

Computed Properties

  • Exact Mass: 228.02300106g/mol
  • Monoisotopic Mass: 228.02300106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 82.7Ų
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